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Compound of Interest

Compound Name: 3'-p-Hydroxy paclitaxel-d5

Cat. No.: B13857226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, characterization, and

analysis of paclitaxel metabolites. Paclitaxel, a cornerstone of chemotherapy regimens for

various cancers, undergoes extensive hepatic metabolism, which significantly influences its

efficacy and toxicity.[1][2][3] Understanding the metabolic fate of paclitaxel is crucial for

optimizing therapeutic strategies, managing drug-drug interactions, and developing novel

taxane-based agents.

Core Metabolic Pathways of Paclitaxel
The primary route of paclitaxel elimination is through hepatic metabolism, mediated

predominantly by the cytochrome P450 (CYP) enzyme system, with less than 10% of the drug

excreted unchanged in the urine.[1] In vitro and in vivo studies have consistently identified two

major isoenzymes, CYP2C8 and CYP3A4, as the principal catalysts in its biotransformation.[1]

[3][4][5]

The metabolic process primarily involves hydroxylation, leading to the formation of several

metabolites.[1] The three main metabolic products identified in human plasma, bile, and urine

are:

6α-hydroxypaclitaxel: Formed by the action of CYP2C8, this is generally considered the

major metabolite.[5][6][7]
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3'-p-hydroxypaclitaxel: Formed by the action of CYP3A4.[5][8]

6α,3'-p-dihydroxypaclitaxel: A secondary metabolite formed by further oxidation of the

primary metabolites.[9][10][11]

These hydroxylated metabolites are generally less pharmacologically active than the parent

compound, and their formation facilitates the drug's elimination from the body.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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